(2-fluoroethyl)trimethylazanium chloride
Overview
Description
(2-Fluoroethyl)trimethylazanium chloride, commonly referred to as FETAC, is a highly versatile chemical compound with a wide range of applications in scientific research. It is a colorless solid with a melting point of approximately 64°C, and is soluble in water, alcohol, and ether. FETAC is used in a variety of laboratory experiments, including synthesis, biochemical and physiological studies, and has been the subject of numerous scientific studies.
Scientific Research Applications
FETAC has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a source of fluorine in various studies. It has also been used in studies of the mechanism of action of various drugs, as well as in studies of the biochemical and physiological effects of various compounds. It has also been used as a source of fluorine in various studies.
Mechanism of Action
FETAC is a highly reactive compound that can act as both an acid and a base, depending on the pH of the surrounding environment. At low pH, it acts as an acid, releasing the fluoride ion, which can then react with other compounds in the solution. At higher pH, it acts as a base, forming a complex with the fluoride ion and other compounds in the solution.
Biochemical and Physiological Effects
FETAC has been studied for its potential biochemical and physiological effects. In studies of the mechanism of action of various drugs, FETAC has been shown to increase the solubility of the drug in aqueous solutions, as well as to increase its absorption into the bloodstream. It has also been shown to reduce the toxicity of certain drugs, and to increase the effectiveness of certain drugs. Additionally, FETAC has been studied for its effects on the metabolism of certain compounds, and has been shown to increase the rate of metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
FETAC has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available chemical compound, and is relatively easy to synthesize and use in laboratory experiments. Additionally, its reactivity and versatility make it suitable for a wide range of experiments. However, it does have some limitations. Its reactivity means that it must be handled with care and stored properly, and its low melting point means that it must be handled at temperatures below 64°C. Additionally, its reactivity means that it can react with other compounds in the solution, making it unsuitable for certain experiments.
Future Directions
There are a number of potential future directions for the use of FETAC in scientific research. One potential direction is the use of FETAC in the synthesis of new compounds for use in drug design. Additionally, FETAC could be used to synthesize compounds for use in drug delivery systems. Another potential direction is the use of FETAC in the study of the biochemical and physiological effects of various compounds. Additionally, FETAC could be used to study the mechanism of action of various drugs, as well as their interactions with other compounds. Finally, FETAC could be used in the study of the metabolism of various compounds, and the potential effects of various compounds on the metabolism of other compounds.
Synthesis Methods
FETAC is synthesized by reacting trimethylazanium chloride with 2-fluoroethyl bromide in the presence of a base such as potassium carbonate. The reaction produces a white solid which is then filtered and washed with water and alcohol to yield the desired product. The reaction is relatively simple and can be carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2-fluoroethyl)trimethylazanium chloride can be achieved through a nucleophilic substitution reaction between 2-fluoroethanol and trimethylamine, followed by quaternization with hydrochloric acid.", "Starting Materials": [ "2-fluoroethanol", "trimethylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: Mix 2-fluoroethanol and trimethylamine in a reaction flask.", "Step 2: Heat the mixture to reflux for several hours to allow for the nucleophilic substitution reaction to occur, forming (2-fluoroethyl)trimethylamine.", "Step 3: Quaternize the (2-fluoroethyl)trimethylamine by slowly adding hydrochloric acid to the reaction mixture while stirring.", "Step 4: Continue stirring the mixture for several hours to ensure complete quaternization.", "Step 5: Filter the resulting solid and wash with cold water to obtain the final product, (2-fluoroethyl)trimethylazanium chloride." ] } | |
CAS RN |
57362-95-5 |
Molecular Formula |
C5H13ClFN |
Molecular Weight |
141.6 |
Purity |
95 |
Origin of Product |
United States |
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